Cas no 105411-95-8 (ethyl 6-nitropyrazolo[1,5-a]pyrimidine-3-carboxylate)

Ethyl 6-nitropyrazolo[1,5-a]pyrimidine-3-carboxylate is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core functionalized with a nitro group at the 6-position and an ethyl ester at the 3-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the ester moiety allows for versatile transformations such as hydrolysis or amidation. Its well-defined crystalline form ensures consistent purity and handling stability. The compound is particularly useful in the development of bioactive molecules due to its balanced solubility in organic solvents and compatibility with diverse reaction conditions.

ethyl 6-nitropyrazolo[1,5-a]pyrimidine-3-carboxylate structure

105411-95-8 structure

Product Name:ethyl 6-nitropyrazolo[1,5-a]pyrimidine-3-carboxylate

CAS No:105411-95-8

MF:C₉H₈N₄O₄

MW:236.1842212677

MDL:MFCD01917040

CID:1153067

PubChem ID:13625011

Update Time:2025-05-21

ethyl 6-nitropyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 6-nitropyrazolo[1,5-a]pyrimidine-3-carboxylate
- LogP
- Ethyl 6-nitropyrazolo[1,5-a]-pyrimidine-3-carboxylate
- DTXSID80545287
- Ethyl6-nitropyrazolo[1,5-a]-pyrimidine-3-carboxylate
- P10211
- AKOS005605992
- STK694409
- CS-0057279
- PB23267
- 105411-95-8
- MDL： MFCD01917040
- Inchi： 1S/C9H8N4O4/c1-2-17-9(14)7-4-11-12-5-6(13(15)16)3-10-8(7)12/h3-5H,2H2,1H3
- InChI Key： LBYJWGFJADCGGX-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NN2C=C(C=NC2=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 236.05464
Monoisotopic Mass: 236.05455475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 102Å²

Experimental Properties

PSA: 99.63

ethyl 6-nitropyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

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